Cas no 467-63-0 (Solvent Violet 9 (Technical Grade))

Solvent Violet 9 (Technical Grade) Properties

Names and Identifiers

• Solvent Violet 9
• tris[4-(dimethylamino)phenyl]methanol
• [4-(Dimethylamino)-alpha,alpha-bis(4-(dimethylamino)phenyl]-benzenemethanol
• p,p',p''-Tris(dimethylamino)trityl alcohol

• MDL： MFCD00071920
• InChIKey： QFVDKARCPMTZCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H31N3O/c1-26(2)22-13-7-19(8-14-22)25(29,20-9-15-23(16-10-20)27(3)4)21-11-17-24(18-12-21)28(5)6/h7-18,29H,1-6H3
• SMILES： CN(C1C=CC(C(C2C=CC(N(C)C)=CC=2)(O)C2C=CC(N(C)C)=CC=2)=CC=1)C

Computed Properties

• Exact Mass: 389.24700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 389.247
• Heavy Atom Count: 29
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 30A^2

Experimental Properties

• LogP: 4.16880
• PSA: 29.95000
• Refractive Index: 1.7120 (estimate)
• Boiling Point: 514.97°C (rough estimate)
• Melting Point: 181-188°C
• Flash Point: 294.6°C
• Density: 1.0886 (rough estimate)